N-(2-{[(4-Chlorophenyl)methyl]amino}ethyl)acetamide

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• IUPAC Name: N-[2-[(4-chlorophenyl)methylamino]ethyl]acetamide
• InChI: InChI=1S/C11H15ClN2O/c1-9(15)14-7-6-13-8-10-2-4-11(12)5-3-10/h2-5,13H,6-8H2,1H3,(H,14,15)
• InChI Key: HAHZHWVXAOHJKP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNCC1=CC=C(C=C1)Cl

Description

N-(2-{[(4-Chlorophenyl)methyl]amino}ethyl)acetamide is a useful research compound. Its molecular formula is C11H15ClN2O and its molecular weight is 226.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(2-amino-ethyl)-acetamide (1.2 eq.) in MeOH were added NaHCO3 (1.5 eq.) and 4-chlorobenzaldehyde (1 eq.). The reaction was refluxed for 4 h, then cooled to 0° C. NaBH4 (1.2 eq.) was added portionwise. The reaction was stirred for 1 h at 0° C., then 15 h at 20° C. The crude was concentrated under reduced pressure then partitioned between water and DCM. The aqueous layer was then extracted twice with DCM. The organic layers were combined, dried over MgSO4, filtered and concentrated under reduced pressure. The crude was purified by chromatography on silica gel (elution with heptane/EtOAc: 1/0 to 0/1) to afford N-[2-(4-chloro-benzylamino)-ethyl]-acetamide.